Cas no 31818-85-6 (2H-Indazole-3-carbonitrile,2-b-D-ribofuranosyl-)

2H-Indazole-3-carbonitrile,2-b-D-ribofuranosyl- structure
31818-85-6 structure
Product Name:2H-Indazole-3-carbonitrile,2-b-D-ribofuranosyl-
CAS No:31818-85-6
MF:C13H13N3O4
MW:275.260022878647
CID:322725
PubChem ID:284699
Update Time:2025-04-19

2H-Indazole-3-carbonitrile,2-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Indazole-3-carbonitrile,2-b-D-ribofuranosyl-
    • 2-β-D-ribofuranosyl-2H-indazole-3-carbonitrile
    • NSC140856
    • 31818-85-6
    • NSC-140856
    • DTXSID20953741
    • 2-pentofuranosyl-2h-indazole-3-carbonitrile
    • Inchi: 1S/C13H13N3O4/c14-5-9-7-3-1-2-4-8(7)15-16(9)13-12(19)11(18)10(6-17)20-13/h1-4,10-13,17-19H,6H2
    • InChI Key: IYLAPMMXZCLSFG-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C(C#N)=C2C=CC=CC2=N1)O)O

Computed Properties

  • Exact Mass: 275.09100
  • Monoisotopic Mass: 275.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • Density: 1.64
  • Boiling Point: 634.1°Cat760mmHg
  • Flash Point: 337.3°C
  • Refractive Index: 1.744
  • PSA: 111.53000
  • LogP: -0.48052
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